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  4. 2-(2-Methyl-5-nitroimidazol-1-yl)ethyl N-[2,2,2-trichloro-1-(4-methoxy-2-nitroanilino)ethyl]carbamate
2-(2-Methyl-5-nitroimidazol-1-yl)ethyl N-[2,2,2-trichloro-1-(4-methoxy-2-nitroanilino)ethyl]carbamate 2-(2-Methyl-5-nitroimidazol-1-yl)ethyl N-[2,2,2-trichloro-1-(4-methoxy-2-nitroanilino)ethyl]carbamate
Brand Name: Vulcanchem
CAS No.: 305864-86-2
VCID: VC0402814
InChI: InChI=1S/C16H17Cl3N6O7/c1-9-20-8-13(25(29)30)23(9)5-6-32-15(26)22-14(16(17,18)19)21-11-4-3-10(31-2)7-12(11)24(27)28/h3-4,7-8,14,21H,5-6H2,1-2H3,(H,22,26)
SMILES: CC1=NC=C(N1CCOC(=O)NC(C(Cl)(Cl)Cl)NC2=C(C=C(C=C2)OC)[N+](=O)[O-])[N+](=O)[O-]
Molecular Formula: C16H17Cl3N6O7
Molecular Weight: 511.7g/mol

2-(2-Methyl-5-nitroimidazol-1-yl)ethyl N-[2,2,2-trichloro-1-(4-methoxy-2-nitroanilino)ethyl]carbamate

CAS No.: 305864-86-2

Main Products

VCID: VC0402814

Molecular Formula: C16H17Cl3N6O7

Molecular Weight: 511.7g/mol

2-(2-Methyl-5-nitroimidazol-1-yl)ethyl N-[2,2,2-trichloro-1-(4-methoxy-2-nitroanilino)ethyl]carbamate - 305864-86-2

CAS No. 305864-86-2
Product Name 2-(2-Methyl-5-nitroimidazol-1-yl)ethyl N-[2,2,2-trichloro-1-(4-methoxy-2-nitroanilino)ethyl]carbamate
Molecular Formula C16H17Cl3N6O7
Molecular Weight 511.7g/mol
IUPAC Name 2-(2-methyl-5-nitroimidazol-1-yl)ethyl N-[2,2,2-trichloro-1-(4-methoxy-2-nitroanilino)ethyl]carbamate
Standard InChI InChI=1S/C16H17Cl3N6O7/c1-9-20-8-13(25(29)30)23(9)5-6-32-15(26)22-14(16(17,18)19)21-11-4-3-10(31-2)7-12(11)24(27)28/h3-4,7-8,14,21H,5-6H2,1-2H3,(H,22,26)
Standard InChIKey WVYIOCUPAGZIBF-UHFFFAOYSA-N
SMILES CC1=NC=C(N1CCOC(=O)NC(C(Cl)(Cl)Cl)NC2=C(C=C(C=C2)OC)[N+](=O)[O-])[N+](=O)[O-]
Canonical SMILES CC1=NC=C(N1CCOC(=O)NC(C(Cl)(Cl)Cl)NC2=C(C=C(C=C2)OC)[N+](=O)[O-])[N+](=O)[O-]
PubChem Compound 3097335
Last Modified Nov 11 2021
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